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Compound of Interest

Compound Name: 4-Bromo-3-chloro-5-fluoropyridine

CAS No.: 1211590-18-9

Cat. No.: B1379014

Get Quote

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and

agrochemical research, the strategic use of functionalized heterocyclic building blocks is

paramount. 4-Bromo-3-chloro-5-fluoropyridine emerges as a highly valuable, yet

specialized, intermediate. Its unique arrangement of three distinct halogen atoms on a pyridine

core offers a rich platform for selective, sequential chemical modifications. This guide provides

an in-depth analysis of its properties, reactivity, and applications, designed for researchers and

drug development professionals seeking to leverage its synthetic potential. The strategic

placement of bromine, chlorine, and fluorine atoms allows for a nuanced approach to molecular

construction, where each halogen can be addressed with a high degree of chemoselectivity.

Section 1: Core Compound Identification and
Physicochemical Properties
Precise identification and understanding of a compound's physical properties are the

foundation of any successful experimental work. 4-Bromo-3-chloro-5-fluoropyridine is

registered under CAS number 1211590-18-9.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1379014#bc-rfq
https://www.benchchem.com/product/b1379014/docs?utm_src=pdf-body#introduction-unlocking-synthetic-versatility-with-a-tri-halogenated-pyridine-scaffold
https://www.benchchem.com/product/b1379014/docs?utm_src=pdf-body#introduction-unlocking-synthetic-versatility-with-a-tri-halogenated-pyridine-scaffold
https://www.bldpharm.com/products/1211590-18-9.html
https://www.chemscene.com/1211590-18-9.html?productObj=CS-0146020
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42685960.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Identifiers and Structural Data
Property Value Source(s)

CAS Number 1211590-18-9 [1][2][3]

IUPAC Name
4-Bromo-3-chloro-5-

fluoropyridine
[1]

Molecular Formula C₅H₂BrClFN [2]

Molecular Weight 210.43 g/mol [2]

InChI Key
DGAXTZFGBOIDAB-

UHFFFAOYSA-N
[4][5]

Canonical SMILES C1=C(C(=C(C=N1)Br)Cl)F [4]

Physicochemical Characteristics
While extensive physical data for this specific isomer is not broadly published, properties can

be inferred from closely related structures and supplier information. For instance, the isomer 3-

Bromo-4-chloro-5-fluoropyridine is noted to be a solid.[5] Researchers should always refer to

the specific batch's Certificate of Analysis (CoA) for precise data.

Property Value Notes

Physical Form
Likely a solid at room

temperature.
Based on related structures.[5]

Storage Temperature
Recommended: Inert

atmosphere, 2-8°C.

A common storage condition

for reactive halogenated

heterocycles to ensure long-

term stability.[5]

Section 2: Reactivity Profile and Synthetic Strategy
The true utility of 4-Bromo-3-chloro-5-fluoropyridine lies in the differential reactivity of its

three halogen substituents. This allows for a hierarchical approach to functionalization, which is

a cornerstone of efficient and elegant molecular synthesis.
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The C-Br bond at the 4-position is the most reactive site for classic metal-catalyzed cross-

coupling reactions. This is due to its lower bond dissociation energy compared to C-Cl and C-F

bonds, making it more susceptible to oxidative addition into a metal catalyst complex (e.g.,

Palladium(0)). This selective reactivity is fundamental to its role as a versatile building block.[6]

The C-Cl bond at the 3-position is significantly less reactive in cross-coupling reactions but can

be targeted under more forcing conditions or with specialized catalyst systems. It is also a

viable site for nucleophilic aromatic substitution (SNAr), although the electron-withdrawing

nature of the adjacent halogens and the ring nitrogen are the primary activators.

The C-F bond at the 5-position is the most robust and generally unreactive towards cross-

coupling. Its primary role is often as a stable substituent that modulates the electronic

properties (pKa, lipophilicity) of the final molecule or participates in key hydrogen bonding

interactions in a biological context.

4-Bromo-3-chloro-5-fluoropyridine

Potential Transformations Resulting Scaffolds

C₅H₂BrClFN

Suzuki Coupling
(Aryl, Heteroaryl)

Pd(0), Base
Boronic Acid/Ester

Buchwald-Hartwig
(N-Arylation)

Pd(0), Base
Amine

Cyanation

Pd(0) or Cu(I)
Zn(CN)₂ or CuCN

Metal-Halogen Exchange
(-78°C)

n-BuLi or t-BuLi

4-Aryl-3-chloro-5-fluoropyridine

4-Amino-3-chloro-5-fluoropyridine

4-Cyano-3-chloro-5-fluoropyridine

4-Lithio-3-chloro-5-fluoropyridine

Click to download full resolution via product page

Caption: Selective functionalization pathways for 4-Bromo-3-chloro-5-fluoropyridine.
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Section 3: Key Applications in Drug Discovery and
Agrochemicals
Halogenated pyridines are privileged scaffolds in medicinal and agricultural chemistry. The

specific substitution pattern of 4-Bromo-3-chloro-5-fluoropyridine makes it an ideal starting

point for synthesizing complex molecules with potential biological activity.

Medicinal Chemistry: It serves as a key intermediate for introducing a 3-chloro-5-

fluoropyridine moiety into a larger molecule.[6] This fragment is desirable for its ability to fine-

tune pharmacokinetic properties. The fluorine atom can enhance metabolic stability and

binding affinity, while the chlorine atom provides another point for potential modification or

steric bulk.

Agrochemicals: Similar to its role in medicine, this compound is a building block for novel

pesticides, herbicides, and fungicides.[6] The halogen atoms contribute to the bioactivity and

stability of the final agrochemical product.[6]

Exemplary Synthetic Workflow: Suzuki-Miyaura Cross-
Coupling
The following protocol describes a standard, self-validating procedure for the selective

functionalization at the C4-Bomo position.

Objective: To synthesize a 4-aryl-3-chloro-5-fluoropyridine derivative.

Materials:

4-Bromo-3-chloro-5-fluoropyridine

Arylboronic acid (1.1 equivalents)

Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

Solvent (e.g., 1,4-Dioxane/Water or DME)
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Protocol:

Inert Atmosphere: To a flame-dried reaction vessel, add 4-Bromo-3-chloro-5-
fluoropyridine, the arylboronic acid, and the base.

Degassing: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 10-15

minutes. This step is critical to prevent the oxidation and deactivation of the Palladium(0)

catalyst.

Solvent & Catalyst Addition: Add the degassed solvent(s) followed by the palladium catalyst

under a positive pressure of inert gas.

Reaction: Heat the mixture to the required temperature (typically 80-100°C) and monitor the

reaction progress by TLC or LC-MS.

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., Ethyl Acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. Purify the crude product by column chromatography.
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1. Prepare Reactants
(Substrate, Boronic Acid, Base)

2. Establish Inert Atmosphere
(Purge with Ar/N₂)

3. Add Solvent & Catalyst

4. Heat & Monitor Reaction
(TLC / LC-MS)

5. Aqueous Work-up
(Extraction)

6. Purify Product
(Column Chromatography)

7. Characterize Final Compound
(NMR, MS)

Click to download full resolution via product page

Caption: Standard workflow for a Suzuki-Miyaura cross-coupling reaction.

Section 4: Safety, Handling, and Storage
As with all halogenated aromatic compounds, 4-Bromo-3-chloro-5-fluoropyridine and its

analogues must be handled with appropriate care. Safety data sheets for similar compounds

indicate they are typically classified as harmful and irritants.[7][8][9]
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Mandatory Safety Precautions
Hazard Class Precautionary Measures First Aid

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.

[7][10] Do not eat, drink, or

smoke when using.[7][8] Use

only in a well-ventilated area or

fume hood.[7][8]

IF SWALLOWED: Rinse

mouth. Call a POISON

CENTER or doctor if you feel

unwell.[7] IF INHALED:

Remove person to fresh air.[7]

Skin/Eye Irritation

Causes skin and serious eye

irritation.[7][10] Wear

protective gloves, protective

clothing, and eye/face

protection.[7][8]

IF ON SKIN: Wash with plenty

of soap and water.[7] IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[7]

Storage

Store under an inert

atmosphere.[5] Keep container

tightly closed in a dry, well-

ventilated place.[7]

Recommended temperature:

2-8°C.[5]

N/A

Handling Protocol:

Always consult the material-specific Safety Data Sheet (SDS) provided by the supplier

before use.

Conduct all manipulations within a certified chemical fume hood.

Wear standard personal protective equipment (PPE): safety goggles, a lab coat, and nitrile

gloves.

Avoid creating dust.

Ensure an eyewash station and safety shower are readily accessible.[11]
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Conclusion
4-Bromo-3-chloro-5-fluoropyridine is a potent synthetic intermediate whose value is defined

by the orchestrated reactivity of its halogen substituents. For the medicinal or agrochemical

scientist, it offers a reliable and versatile platform for accessing novel 4-substituted-3-chloro-5-

fluoropyridine derivatives. A thorough understanding of its reactivity profile, coupled with

stringent adherence to safety protocols, will enable researchers to fully exploit its synthetic

potential in the development of next-generation molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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